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Compound of Interest

Compound Name: 2,6-Dimethyl-2-heptanol

Cat. No.: B077958 Get Quote

The proper disposal of 2,6-Dimethyl-2-heptanol is critical for ensuring laboratory safety and

environmental protection. As a flammable and irritant chemical, it must be treated as hazardous

waste. Adherence to established protocols is essential for researchers, scientists, and drug

development professionals to mitigate risks and comply with regulations. This guide provides a

direct, step-by-step procedure for the safe handling and disposal of 2,6-Dimethyl-2-heptanol.

Chemical Safety and Hazard Summary
Before handling, it is crucial to be aware of the properties and hazards associated with 2,6-
Dimethyl-2-heptanol.
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Property Data

Chemical Name 2,6-Dimethyl-2-heptanol (Dimetol)

CAS Number 13254-34-7[1][2][3]

Molecular Formula C9H20O[2][4]

Molecular Weight 144.25 g/mol [2]

Flash Point 63 °C / 145.4 °F[3]

Primary Hazards

Flammable Liquid (Category 3/4)[3][4][5], Skin

Irritant[1][2], Eye Irritant[1][2][4], Respiratory

Tract Irritant[1][4]

Toxicity (Dermal, Rabbit) LD50: >5000 mg/kg[5]

Step-by-Step Disposal Protocol
The disposal of 2,6-Dimethyl-2-heptanol must be managed as a hazardous waste stream.

Under no circumstances should this chemical be disposed of down the drain or in general

waste.[6][7][8]

Phase 1: Preparation and Personal Protective
Equipment (PPE)

Consult Safety Data Sheet (SDS): Always review the most current SDS for 2,6-Dimethyl-2-
heptanol before handling.

Assemble PPE: Wear appropriate personal protective equipment to prevent exposure.[1]

This includes:

Chemical safety goggles or a face shield.[4][5]

Solvent-resistant gloves.[5]

Protective clothing to prevent skin contact.[1]
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Work Area Preparation: Ensure the work area is well-ventilated.[1][5] An eyewash station and

safety shower should be readily accessible.[1] Keep away from heat, sparks, and open

flames.[1][3]

Phase 2: Waste Collection and Containment
Use Designated Waste Containers: Collect waste 2,6-Dimethyl-2-heptanol in a dedicated,

properly sealed container designed for flammable chemical waste.[9]

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "2,6-
Dimethyl-2-heptanol," and any associated hazard symbols (e.g., flammable, irritant).[7][9]

Handling Spills: In the event of a spill, immediately eliminate all sources of ignition.[3][5]

Contain the spill using an inert absorbent material such as sand, vermiculite, or a universal

binder.[1][3][8] Scoop the absorbed material into a suitable container for disposal.[1]

Phase 3: Storage and Disposal
Temporary Storage: Store the sealed hazardous waste container in a cool, dry, and well-

ventilated designated storage area, away from incompatible materials like strong oxidizing

agents.[1][3]

Professional Disposal: Arrange for the collection and disposal of the waste through a

licensed environmental waste management company.[3][7] Chemical waste generators must

follow US EPA guidelines (40 CFR Parts 261.3) and consult state and local hazardous waste

regulations to ensure complete and accurate classification and disposal.[1]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2,6-Dimethyl-2-
heptanol.
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Waste 2,6-Dimethyl-2-heptanol Generated

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is it a spill?

Step 2a: Contain Spill
& Eliminate Ignition Sources

Yes

Step 2b: Transfer to a Labeled,
Sealable Waste Container

No

Step 3a: Absorb with
Inert Material

Step 4a: Place in a Labeled,
Sealable Waste Container

Step 5: Store Securely in
Designated Hazardous Waste Area

Step 6: Arrange for Pickup by
Licensed Waste Disposal Service

Step 7: Complete
Waste Transfer Documentation

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,6-Dimethyl-2-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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